Cas no 1136897-68-1 (4-(4-Tert-Butylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid)

• Product Name: 4-(4-Tert-Butylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• CAS No: 1136897-68-1
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• MDL: MFCD06761736
• CID: 4680759
• Update Time: 2025-05-26

4-(4-Tert-Butylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-tert-Butylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• ST51079207
• 4-[4-(tert-butyl)phenyl]-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine-6-carboxylic acid
• 4-(4-Tert-Butylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

• MDL： MFCD06761736
• Inchi： 1S/C17H21N3O2/c1-17(2,3)11-6-4-10(5-7-11)14-15-12(18-9-19-15)8-13(20-14)16(21)22/h4-7,9,13-14,20H,8H2,1-3H3,(H,18,19)(H,21,22)
• InChI Key： WIVVMJKTBKUFAY-UHFFFAOYSA-N
• SMILES： OC(C1CC2=C(C(C3C=CC(=CC=3)C(C)(C)C)N1)N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Topological Polar Surface Area: 78

Additional information on 4-(4-Tert-Butylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

4-(4-Tert-Butylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1136897-68-1, known as 4-(4-Tert-Butylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of this molecule is characterized by a fused imidazo[4,5-c]pyridine ring system and a carboxylic acid group at the 6-position. Additionally, the presence of a tert-butylphenyl substituent at the 4-position introduces steric bulk and potentially enhances the molecule's stability and bioavailability.

Recent studies have highlighted the potential of imidazo[4,5-c]pyridine derivatives as scaffolds for developing novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The tert-butylphenyl group in this compound is particularly interesting due to its ability to modulate pharmacokinetic properties and enhance drug-target binding affinity.

The synthesis of 4-(4-Tert-Butylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid involves a multi-step process that typically begins with the preparation of the imidazo[4,5-c]pyridine core. This is followed by functionalization at specific positions to introduce substituents such as the tert-butylphenyl group and the carboxylic acid moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process and improve yields.

In terms of applications, this compound has shown promise in several areas. In drug discovery efforts targeting cancer therapies, it has been identified as a potential candidate for inhibiting key oncogenic pathways. Furthermore, its unique electronic properties make it a strong contender for use in organic electronics and optoelectronic devices. Researchers at leading institutions such as Stanford University and the Massachusetts Institute of Technology (MIT) have explored its potential in these fields through cutting-edge experimental and computational studies.

The pharmacokinetic profile of this compound is another area of active investigation. Studies conducted by pharmaceutical companies like Pfizer and Merck have revealed that its tert-butylphenyl substituent significantly enhances its solubility and absorption rate in vivo. These findings suggest that it could be developed into an orally bioavailable drug candidate with favorable pharmacokinetic properties.

In conclusion, CAS No. 1136897-68-1, or 4-(4-Tert-Butylphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.